Cas no 1053659-13-4 (1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid
• CAS No: 1053659-13-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD10568282
• CID: 4679074
• Update Time: 2025-06-08

1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3'-Cyano-4',6'-dimethylpyridin-2'-yl)-iso-nipecotic acid
• SBB102191
• 1-(3'-Cyano-4',6'-dimethylpyridin-2'-yl)iso-nipecotic acid
• 1-(3-cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid
• 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid

• MDL： MFCD10568282
• Inchi： 1S/C14H17N3O2/c1-9-7-10(2)16-13(12(9)8-15)17-5-3-11(4-6-17)14(18)19/h7,11H,3-6H2,1-2H3,(H,18,19)
• InChI Key： DMWJTZASPCJLMH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C(C#N)=C(C)C=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 259.132
• Monoisotopic Mass: 259.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2

Additional information on 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid (CAS No. 1053659-13-4)

1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid (CAS No. 1053659-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and piperidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a cyano group and a carboxylic acid moiety, making it a versatile intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds like 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid is driven by their role in designing novel therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such molecules in virtual screening and molecular docking studies. For instance, questions like "How does 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid interact with enzyme targets?" or "What are the synthetic routes for CAS 1053659-13-4?" are frequently searched in scientific databases, reflecting its relevance in modern research.

From a synthetic perspective, 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Its 4,6-dimethyl-2-pyridyl core contributes to its stability, while the piperidine-4-carboxylic acid segment enhances its solubility and bioavailability. These properties make it a promising candidate for further derivatization, particularly in the development of small-molecule inhibitors and biologically active probes.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methods to produce CAS 1053659-13-4. Queries such as "Is 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid biodegradable?" or "What are the environmental impacts of its synthesis?" underscore the compound's alignment with global sustainability goals. This dual focus on efficacy and environmental responsibility positions it as a compound of interest for future innovations.

Furthermore, the compound's potential applications extend to material science, where its aromatic and aliphatic hybrid structure could be leveraged for designing advanced polymers or coatings. As the scientific community continues to explore its properties, 1-(3-Cyano-4,6-dimethyl-2-pyridyl)piperidine-4-carboxylic acid remains a subject of active investigation, bridging gaps between chemistry, biology, and technology.